Cas no 92891-23-1 (1-Methyl-2-nitro-3-(trifluoromethyl)benzene)

1-Methyl-2-nitro-3-(trifluoromethyl)benzene Properties

Names and Identifiers

• 1-Methyl-2-nitro-3-(trifluoromethyl)benzene
• 2-Nitro-3-Methylbenzotrifluoride
• 1-Methyl-2-nitro-3-(trifluoromethyl)benzene (ACI)
• 1-Methyl-2-nitro-3-trifluoromethylbenzene
• 1-methyl-2-nitro-3-(trifluoromethyl)benzene
• CL8822
• AS-46114
• 92891-23-1
• MFCD04972920
• Benzene, 1-methyl-2-nitro-3-(trifluoromethyl)-
• 3-Methyl-2-nitrobenzotrifluoride
• 2-Nitro-3-Methyl Benzotrifluoride
• 1-methyl-2-nitro-3-trifluoromethyl-benzene
• DTXSID50541296
• BBL101298
• STL555094
• SCHEMBL3520821
• 2-NITRO-3-TRIFLUOROMETHYLTOLUENE
• AKOS005258075
• +Expand

• MDL： MFCD04972920
• InChIKey： JTXZOTTYGWMNGR-UHFFFAOYSA-N
• Inchi： 1S/C8H6F3NO2/c1-5-3-2-4-6(8(9,10)11)7(5)12(13)14/h2-4H,1H3
• SMILES： [O-][N+](C1C(C(F)(F)F)=CC=CC=1C)=O

Computed Properties

• Exact Mass: 205.03500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 0
• Monoisotopic Mass: 205.03506292g/mol
• Heavy Atom Count: 14
• Complexity: 224
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• LogP: 3.44520
• PSA: 45.82000
• Refractive Index: 1.475
• Boiling Point: 220.4°C at 760 mmHg
• Flash Point: 87.1°C
• Density: 1.357

1-Methyl-2-nitro-3-(trifluoromethyl)benzene Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22; R36/37/38
• Dangerous goods sign： Xn
• Risk Phrases： 20/21/22-36/37/38-22
• HazardClass：IRRITANT

1-Methyl-2-nitro-3-(trifluoromethyl)benzene Customs Data

• HS CODE：2904909090
• Customs Data：

  China Customs Code:

  2904909090

  Overview:

  2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides